Cas no 1261966-34-0 (95%)

• Product Name: 95%
• CAS No: 1261966-34-0
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• MDL: MFCD18316683
• CID: 5216838
• Update Time: 2023-08-26

95% Chemical and Physical Properties

Names and Identifiers

• 5-(3-BOC-Aminophenyl)-(2,4)-dihydroxypyrimidine
• 95%

• MDL： MFCD18316683
• Inchi： 1S/C15H17N3O4/c1-15(2,3)22-14(21)17-10-6-4-5-9(7-10)11-8-16-13(20)18-12(11)19/h4-8H,1-3H3,(H,17,21)(H2,16,18,19,20)
• InChI Key： LKDHCKNKWMPHRH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)C1=CNC(NC1=O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• XLogP3: 1.2
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines